Cas no 2137559-49-8 (Benzenesulfonyl chloride, 4-chloro-3-(chloromethyl)-)

4-Chloro-3-(chloromethyl)benzenesulfonyl chloride is a versatile sulfonylating agent used in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride and chloromethyl groups enable selective functionalization, making it valuable for constructing complex molecules. The compound is particularly useful in the preparation of sulfonamides, sulfonate esters, and other derivatives through nucleophilic substitution reactions. Its dual functionality allows for sequential modifications, enhancing its utility in multi-step synthetic routes. The high reactivity and stability under controlled conditions ensure consistent performance in demanding applications. Proper handling is essential due to its moisture sensitivity and potential corrosivity. This reagent is favored for its efficiency in introducing sulfonyl and chloromethyl groups in target structures.

Benzenesulfonyl chloride, 4-chloro-3-(chloromethyl)- structure

2137559-49-8 structure

Product Name:Benzenesulfonyl chloride, 4-chloro-3-(chloromethyl)-

CAS No:2137559-49-8

MF:C₇H₅Cl₃O₂S

MW:259.537398099899

CID:5297014

Update Time:2025-06-07

Benzenesulfonyl chloride, 4-chloro-3-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride
- 4-Chloro-3-(chloromethyl)benzenesulfonyl chloride
- Benzenesulfonyl chloride, 4-chloro-3-(chloromethyl)-
- Inchi： 1S/C7H5Cl3O2S/c8-4-5-3-6(13(10,11)12)1-2-7(5)9/h1-3H,4H2
- InChI Key： GYKPETYKMUIQNN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1CCl)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 259
XLogP3: 3
Topological Polar Surface Area: 42.5

Benzenesulfonyl chloride, 4-chloro-3-(chloromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-764470-0.05g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	0.05g	$924.0	2025-03-22
Enamine	EN300-764470-0.1g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	0.1g	$968.0	2025-03-22
Enamine	EN300-764470-0.25g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	0.25g	$1012.0	2025-03-22
Enamine	EN300-764470-0.5g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	0.5g	$1056.0	2025-03-22
Enamine	EN300-764470-1.0g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	1.0g	$1100.0	2025-03-22
Enamine	EN300-764470-2.5g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	2.5g	$2155.0	2025-03-22
Enamine	EN300-764470-5.0g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	5.0g	$3189.0	2025-03-22
Enamine	EN300-764470-10.0g	4-chloro-3-(chloromethyl)benzene-1-sulfonyl chloride	2137559-49-8	95.0%	10.0g	$4729.0	2025-03-22